Cas no 1691897-49-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-5-yl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-5-yl)propanoic acid
• CAS No: 1691897-49-0
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 5851252
• PubChem ID: 103696681
• Update Time: 2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-5-yl)propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methyl-1H-imidazol-5-yl)propanoic acid
• 1691897-49-0
• EN300-1287956

• Inchi： 1S/C22H21N3O4/c1-25-13-23-11-20(25)19(10-21(26)27)24-22(28)29-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,11,13,18-19H,10,12H2,1H3,(H,24,28)(H,26,27)
• InChI Key： OJHGNGKABTYZTD-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1=CN=CN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-5-yl)propanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-5-yl)propanoic acid (CAS No. 1691897-49-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-5-yl)propanoic acid (CAS No. 1691897-49-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 1-methyl-1H-imidazol-5-yl side chain, makes it a valuable building block for designing bioactive molecules. The compound’s carboxylic acid functionality further enhances its reactivity, enabling seamless integration into complex molecular architectures.

In recent years, the demand for Fmoc-protected amino acids like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers are increasingly exploring its applications in drug discovery, particularly for targeting protein-protein interactions and enzyme inhibition. The imidazole moiety in its structure is of particular interest, as it mimics histidine residues in peptides, which are essential for catalytic activity in many biological systems. This aligns with the growing trend of biomimetic chemistry and rational drug design.

The compound’s CAS No. 1691897-49-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Its stability under standard laboratory conditions and compatibility with automated synthesis platforms make it a preferred choice for modern medicinal chemistry projects. Additionally, its solubility in common organic solvents like dimethylformamide (DMF) and dichloromethane (DCM) simplifies handling and purification processes.

From an SEO perspective, users often search for terms like "Fmoc-amino acid derivatives", "imidazole-containing peptides", and "CAS 1691897-49-0 applications". These queries highlight the compound’s niche yet significant role in bioconjugation and peptide therapeutics. The rise of personalized medicine and targeted therapies has further amplified interest in such customizable synthons, as they enable the development of precision drugs with minimal off-target effects.

Quality control and analytical characterization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-5-yl)propanoic acid are critical for ensuring reproducibility in research. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods align with the Good Laboratory Practice (GLP) standards demanded by regulatory agencies for preclinical studies.

In summary, CAS No. 1691897-49-0 represents a versatile tool for peptide chemists and pharmaceutical developers. Its combination of Fmoc protection, imidazole functionality, and carboxylic acid group offers a trifecta of reactivity, stability, and adaptability. As the scientific community continues to explore next-generation therapeutics, this compound is poised to remain a cornerstone in innovative drug design and chemical biology.